Cas no 1344145-36-3 (1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile)

• Product Name: 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile
• CAS No: 1344145-36-3
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD30471608
• CID: 4585882
• PubChem ID: 67453141
• Update Time: 2025-11-02

1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• 1-(3-Fluoropyridin-2-yl)-3-oxocyclobutanecarbonitrile
• MZLXAQCGNKZLQA-UHFFFAOYSA-N
• SB13186
• 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile
• AKOS030628513
• MFCD30471608
• 1344145-36-3
• EN300-1828824
• SY099081
• P15884
• CS-0052886
• 1-(3-Fluoro-2-pyridyl)-3-oxocyclobutanecarbonitrile
• DB-131647
• AS-52931
• SCHEMBL2563331
• 1-(3-Fluoro-2-pyridinyl)-3-oxocyclobutanecarbonitrile

• MDL： MFCD30471608
• Inchi： 1S/C10H7FN2O/c11-8-2-1-3-13-9(8)10(6-12)4-7(14)5-10/h1-3H,4-5H2
• InChI Key： MZLXAQCGNKZLQA-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8
• XLogP3: 0

Additional information on 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile

1-(3-Fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile (CAS No. 1344145-36-3): A Versatile Chemical Intermediate for Modern Applications

The compound 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile (CAS No. 1344145-36-3) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorinated pyridine ring and a cyclobutanecarbonitrile moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the key reasons 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile stands out is its role as a precursor in the development of novel bioactive compounds. The presence of both the fluoro-pyridine and oxo-cyclobutanecarbonitrile groups allows for diverse chemical modifications, enabling the creation of molecules with tailored properties. This versatility aligns with current trends in personalized medicine and targeted therapies, where precise molecular design is critical.

In recent years, the demand for fluorinated heterocycles like 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile has surged, driven by their enhanced metabolic stability and bioavailability. These properties are particularly valuable in the development of next-generation pharmaceuticals, addressing common challenges such as drug resistance and side effects. As a result, this compound has become a focal point for researchers exploring innovative treatments for chronic diseases and infections.

Beyond pharmaceuticals, 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile also finds applications in agrochemicals. Its structural features contribute to the design of advanced pesticides and herbicides that are both effective and environmentally friendly. With growing global emphasis on sustainable agriculture, this compound is poised to play a pivotal role in developing solutions that balance crop protection with ecological safety.

The synthesis and optimization of 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile involve cutting-edge techniques in organic chemistry, including catalytic fluorination and cycloaddition reactions. These methods are continually refined to improve yield, purity, and scalability, ensuring that the compound meets the stringent requirements of industrial and academic applications. For those researching fluoropyridine derivatives or cyclobutanecarbonitrile analogs, this compound offers a robust platform for innovation.

Market analysts highlight the increasing commercial interest in 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile, particularly in regions with strong pharmaceutical and agrochemical sectors. Its potential to address unmet medical and agricultural needs makes it a compelling candidate for investment and development. As regulatory frameworks evolve to support safer and more efficient chemical solutions, this compound is well-positioned to thrive in a competitive landscape.

For laboratories and manufacturers, sourcing high-quality 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile is essential to ensure consistent results in research and production. Reputable suppliers provide detailed specifications, including purity levels and analytical data, to meet the exacting standards of end-users. This emphasis on quality control underscores the compound's importance in high-stakes applications.

In summary, 1-(3-fluoro-2-pyridyl)-3-oxo-cyclobutanecarbonitrile (CAS No. 1344145-36-3) represents a critical intersection of chemistry, biology, and industry. Its multifaceted applications and alignment with contemporary scientific priorities make it a subject of ongoing exploration and innovation. Whether in drug development, agricultural science, or advanced materials, this compound continues to demonstrate its value as a cornerstone of modern chemical research.